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Executive Summary
This technical guide provides a comprehensive overview of the known biological activity and

applications of 306Oi10, a novel branched-chain ionizable lipidoid. 306Oi10 has demonstrated

significant potential as a key component of lipid nanoparticles (LNPs) for the potent in vivo

delivery of messenger RNA (mRNA). Its unique branched-tail structure enhances its ability to

ionize at endosomal pH, facilitating efficient endosomal escape and leading to superior protein

expression compared to conventional linear-tailed lipidoids. This document details the

physicochemical properties of 306Oi10, summarizes its in vivo efficacy with quantitative data,

provides detailed experimental protocols for its application, and illustrates the key mechanisms

and workflows through diagrams.

Physicochemical Properties of 306Oi10
306Oi10 is a synthetic, biodegradable lipidoid designed for nucleic acid delivery.[1][2] Its key

physicochemical characteristics are summarized in the table below.
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Core Biological Activity: In Vivo mRNA Delivery
The primary biological activity of 306Oi10 is its function as a critical component of LNPs for the

effective delivery of mRNA to target cells in vivo.[4][7][8] LNPs formulated with 306Oi10 have

been shown to predominantly target the liver, transfecting a high percentage of major liver cell

types.[4][8]

Mechanism of Action: Enhanced Endosomal Escape
The superior performance of 306Oi10-containing LNPs is attributed to their enhanced ability to

facilitate the escape of mRNA from endosomes into the cytoplasm, a critical step for successful

protein translation. This process is driven by the branched-tail structure of 306Oi10, which

promotes stronger surface ionization at the acidic pH found in late endosomes (pH ≈ 5.0).[7]

The proposed mechanism involves the following steps:

Cellular Uptake: LNPs are internalized by cells via endocytosis.

Endosomal Acidification: As the endosome matures, its internal pH decreases.

Protonation of 306Oi10: The ionizable amine groups of 306Oi10 become protonated in the

acidic endosomal environment.

Membrane Destabilization: The positively charged 306Oi10 interacts with negatively charged

lipids in the endosomal membrane, leading to membrane disruption.
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mRNA Release: The destabilized endosomal membrane allows the encapsulated mRNA to

be released into the cytoplasm, where it can be translated into protein by the cellular

machinery.
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Mechanism of 306Oi10-LNP mediated mRNA delivery.

Quantitative Data: In Vivo Efficacy
The following tables summarize the quantitative data from key in vivo experiments

demonstrating the efficacy of 306Oi10-formulated LNPs.

Table 1: Comparative In Vivo Luciferase Expression
This experiment compared the in vivo luciferase expression in C57BL/6 mice 6 hours after a

single intravenous injection of LNPs containing 0.5 mg/kg of firefly luciferase mRNA. 306Oi10
LNPs were compared to LNPs formulated with two benchmark ionizable lipids, DLin-MC3-DMA

(MC3) and C12-200.
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Data synthesized from Hajj et al., Nano Letters, 2020.

Table 2: Multiplexed In Vivo mRNA Delivery
This experiment demonstrated the capability of 306Oi10 LNPs to co-deliver three different

mRNAs in a single formulation to C57BL/6 mice via intravenous injection. The total mRNA dose

was 1 mg/kg (0.33 mg/kg of each mRNA).
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Data synthesized from Hajj et al., Nano Letters, 2020.

Experimental Protocols
The following are detailed protocols for key experiments involving 306Oi10.
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Protocol 1: Formulation of 306Oi10-LNP for mRNA
Delivery
This protocol describes the formulation of LNPs encapsulating mRNA using a microfluidic

mixing method.

Materials:

306Oi10 (in ethanol)

Cholesterol (in ethanol)

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) (in ethanol)

1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

(C14-PEG2000) (in ethanol)

mRNA (in 10 mM citrate buffer, pH 4.2)

Ethanol (90% v/v in citrate buffer)

Phosphate-buffered saline (PBS), pH 7.4

Microfluidic mixing device

Procedure:

Prepare Lipid Stock Solution: Prepare a stock solution of 306Oi10, cholesterol, DSPC, and

C14-PEG2000 in ethanol at a molar ratio of 50:38.5:10:1.5.

Prepare mRNA Solution: Dilute the mRNA to the desired concentration in 10 mM sodium

citrate buffer (pH 4.2).

Microfluidic Mixing: a. Set the flow rate ratio of the aqueous phase (mRNA solution) to the

organic phase (lipid solution) to 3:1. b. Pump the two solutions simultaneously through the

microfluidic mixer to induce nanoparticle self-assembly.
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Dialysis: Dialyze the resulting LNP solution against PBS (pH 7.4) for at least 90 minutes to

remove ethanol and raise the pH.

Characterization: Characterize the LNPs for size, polydispersity index (PDI), zeta potential,

and mRNA encapsulation efficiency.
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Workflow for 306Oi10-LNP formulation.

Protocol 2: In Vivo Luciferase Expression Assay
This protocol details the procedure for assessing in vivo protein expression using luciferase

mRNA delivered by 306Oi10-LNPs.

Materials:

306Oi10-LNPs encapsulating firefly luciferase mRNA

C57BL/6 mice (female, age-matched)

D-luciferin, potassium salt

Sterile Dulbecco's Phosphate-Buffered Saline (DPBS)

In vivo imaging system (IVIS) or equivalent
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Isoflurane for anesthesia

Procedure:

Animal Dosing: Administer the 306Oi10-LNP solution to mice via tail vein injection at the

desired mRNA dose (e.g., 0.5 mg/kg).

Luciferin Preparation: Prepare a fresh, sterile solution of D-luciferin at 15-30 mg/mL in DPBS.

Substrate Administration: 6 hours post-LNP injection, administer the D-luciferin solution via

intraperitoneal injection (typically 150 mg/kg body weight).

Anesthesia: Anesthetize the mice using isoflurane.

Bioluminescence Imaging: 10-15 minutes after luciferin injection, place the mice in the in vivo

imaging system and acquire bioluminescence images.

Data Analysis: Quantify the bioluminescent signal (e.g., total flux in photons/sec) from the

region of interest (e.g., the liver).

Protocol 3: Serum Erythropoietin (EPO) Quantification
This protocol describes the measurement of secreted EPO in mouse serum following the

administration of 306Oi10-LNPs carrying EPO mRNA.

Materials:

C57BL/6 mice dosed with 306Oi10-LNPs encapsulating EPO mRNA

Blood collection tubes (e.g., serum separator tubes)

Centrifuge

Mouse EPO ELISA kit

Microplate reader

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10828989?utm_src=pdf-body
https://www.benchchem.com/product/b10828989?utm_src=pdf-body
https://www.benchchem.com/product/b10828989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blood Collection: At the desired time point (e.g., 6 hours post-injection), collect blood from

the mice via cardiac puncture or other approved method.

Serum Isolation: Dispense the blood into serum separator tubes, allow to clot, and then

centrifuge (e.g., at 14,000 rpm for 10 minutes) to separate the serum.

ELISA Assay: a. Perform the mouse EPO ELISA on the collected serum samples according

to the manufacturer's instructions. b. This typically involves adding serum samples and

standards to a pre-coated plate, followed by incubation with detection antibodies and a

substrate for color development.

Data Analysis: a. Measure the absorbance at the appropriate wavelength using a microplate

reader. b. Calculate the concentration of EPO in the serum samples by comparing their

absorbance to the standard curve.
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Workflow for in vivo luciferase and EPO assays.

Conclusion
306Oi10 represents a significant advancement in the field of non-viral mRNA delivery. Its

branched-tail structure confers enhanced ionization properties at endosomal pH, leading to

highly efficient endosomal escape and potent in vivo protein expression, particularly in the liver.

The data and protocols presented in this guide provide a solid foundation for researchers and
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drug development professionals to leverage the capabilities of 306Oi10 in their work, paving

the way for the development of novel mRNA-based therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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